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Compound of Interest

Compound Name: Iron DOTA Sodium Salt

CAS No.: 149819-85-2

Cat. No.: B599687

Get Quote

Executive Summary
Iron DOTA Sodium Salt (Sodium [Fe(III)-DOTA]

) represents a high-stability macrocyclic chelate distinct from traditional linear alternatives like
Fe-DTPA or Fe-EDTA. While historically overshadowed by Gadolinium (Gd) analogs for MRI
contrast, Fe-DOTA is gaining renewed traction due to concerns over Gd retention (Nephrogenic
Systemic Fibrosis).

Key Technical Verdict:

Thermodynamics: Fe-DOTA exhibits superior thermodynamic stability (

) compared to Fe-DTPA (

) and Fe-EDTA (

).

Kinetics: It demonstrates exceptional kinetic inertness due to the macrocyclic effect,

significantly reducing in vivo transmetallation risks.
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Redox Safety: Unlike Fe-EDTA, which promotes Fenton chemistry, the DOTA cage stabilizes

the Fe(III) state, shifting the redox potential to negative values that inhibit physiological

reduction and subsequent hydroxyl radical generation.

Thermodynamic & Kinetic Profile[1]
The efficacy of a chelate is defined by two distinct parameters: Thermodynamic Stability

(equilibrium state) and Kinetic Inertness (rate of dissociation).

Comparative Stability Constants
The following data highlights the "Macrocyclic Effect," where the pre-organized ring structure of

DOTA provides an entropic advantage over linear chelators.

Chelate Ligand Type

Log

(Fe

)

pM (Free Fe

)*

Kinetic
Inertness

Fe-DOTA
Macrocyclic (12-

membered ring)
29.4 > 28.5

High (

> days in acid)

Fe-DTPA
Linear

(Octadentate)
28.0 27.3 Moderate

Fe-EDTA
Linear

(Hexadentate)
25.1 23.5 Low (Labile)

Fe-HBED
Phenolic

(Hexadentate)
39.7 > 30 High

*pM = -log[Fe]free calculated at pH 7.4, [L]total = 10 µM, [Fe]total = 1 µM. Higher pM indicates

lower free iron toxicity.

Mechanistic Insight: While Fe-HBED has a higher thermodynamic constant, Fe-DOTA is

preferred in many biological tracers because its kinetic inertness prevents rapid dissociation

even in competing acidic environments (e.g., lysosomes), whereas linear chelates like DTPA

are more susceptible to proton-assisted dissociation.
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Visualization: The Macrocyclic Effect
The diagram below illustrates the kinetic barrier difference between the "claw-like" binding of

DTPA and the "cage-like" encapsulation of DOTA.
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Figure 1: Chelation dynamics showing the kinetic stability advantage of Fe-DOTA over linear

alternatives.

Redox Behavior & Safety (Fenton Chemistry)
A critical differentiator for Iron DOTA is its ability to suppress the Fenton Reaction, the process

where labile iron catalyzes the formation of cytotoxic hydroxyl radicals (

).

The Redox Mechanism
Fe-EDTA: Stabilizes Fe(III) but leaves the metal center accessible to reductants (like

Ascorbate or Superoxide). The redox potential (

) is near +0.12 V (vs NHE), making it easy to cycle between Fe(II)/Fe(III) in vivo. This makes
Fe-EDTA a pro-oxidant.
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Fe-DOTA: The rigid coordination sphere stabilizes the Fe(III) state significantly, shifting the

to highly negative values (approx -0.40 V or lower). Physiological reductants cannot easily
reduce Fe(III)-DOTA to Fe(II)-DOTA. Without Fe(II), the Fenton cycle is blocked.
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Figure 2: Mechanism of Fenton Reaction inhibition by Fe-DOTA compared to the catalytic

activity of Fe-EDTA.

Experimental Protocols
To validate the efficacy of Fe-DOTA Sodium Salt in your specific application, the following self-

validating protocols are recommended.

Protocol A: Determination of Kinetic Inertness (Acid
Challenge)
Objective: Quantify the dissociation half-life (

) under acidic stress.

Reagents:

1 mM Fe-DOTA Sodium Salt solution.
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1 M HCl (Acid challenge).

UV-Vis Spectrophotometer.

Workflow:

Baseline: Measure the absorbance spectrum of Fe-DOTA (typically

nm depending on pH).

Challenge: Mix Fe-DOTA solution 1:1 with 2M HCl (Final [HCl] = 1M).

Kinetics: Monitor absorbance at

every 1 hour for 24-48 hours at 25°C.

Calculation: Plot

vs. time. The slope

yields

.

Validation Criteria: Fe-DOTA should show

change over 24h. Fe-DTPA will show rapid degradation (

in <1h).

Protocol B: Measurement of Longitudinal Relaxivity ( )
Objective: Determine MRI efficacy (if used as a contrast agent).

Reagents:

Fe-DOTA Sodium Salt (Serial dilutions: 0.1, 0.25, 0.5, 0.75, 1.0 mM).

1.5T or 3.0T NMR/MRI Scanner.

Inversion Recovery Pulse Sequence.
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Workflow:

Preparation: Prepare samples in deionized water (pH 7.4).

Acquisition: Apply Inversion Recovery sequence with varying inversion times (

ms).

Fitting: Fit signal intensities to

.

Analysis: Plot

(s

) vs. Concentration (mM).

Result: The slope is the relaxivity

(mM

s

).[1]

Expected Data: Fe-DOTA

mM

s

(lower than Gd-DOTA due to lack of inner-sphere water coordination,

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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